
sinapoyl malate broad spectrum absorption
verification

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sinapoyl malate

CAS No.: 92344-58-6

Cat. No.: S3466703

Get Quote

Quantitative Evidence for Broad-Spectrum Absorption

The following table summarizes the key experimental findings that verify sinapoyl malate's broad-spectrum

absorption capabilities.

Evidence Type Key Finding Quantitative/Qualitative Data Citation

Spectral
Breadth

Anomalous spectral
broadening under jet-cooled

conditions

Broadening extends well over 1000 cm⁻¹
in the UV-B region; no gaps in coverage

[1] [2]

Absorption
Efficiency

High oscillator strength Value of 0.65 (where 1.0 is the theoretical

maximum)

[1]

Photostability Formation of a stable cis-

isomer photoproduct

Trans-to-cis isomerization occurs within

~20-30 picoseconds
[3] [4]

Photostability Absorbance reduction at

photostationary state

Only 18% reduction after 120 minutes of

irradiation

[4]
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The verification of SM's properties relies on sophisticated spectroscopic techniques.

Ultrafast Transient Electronic Absorption Spectroscopy (TEAS): This is a pump-probe technique

used to unravel photodeactivation mechanisms [3] [4] [5]. A femtosecond pump pulse (e.g., at 330

nm) excites the SM molecules [3]. A delayed broadband probe pulse then measures the resulting

changes in absorption over time delays from femtoseconds to nanoseconds. The data is analyzed

through global fitting to extract the time constants of decay processes, revealing the ultrafast

isomerization pathway [3].

Jet-Cooled Ultraviolet (UV) Spectroscopy: This method studies molecules in isolation, removing

interference from solvent interactions [1] [2]. SM molecules are vaporized and placed in a supersonic

jet expansion, cooling them to temperatures near absolute zero [1]. A tunable UV laser is then used to

record the high-resolution absorption spectrum, allowing the intrinsic spectral broadening of SM to be

observed [2].

Steady-State Irradiation and Photostability Assessment: This protocol evaluates long-term stability

[4]. An SM solution is irradiated for an extended period (e.g., 120 minutes) using a solar simulator [4].

The UV-Vis absorption spectrum is measured at intervals. The small reduction in absorbance at the

peak wavelength, coupled with techniques like ¹H NMR to confirm the formation of the cis-isomer,

demonstrates high photostability [4].

Mechanism of Photoprotection

The broad-spectrum absorption and photostability of SM are enabled by a highly efficient photodeactivation

mechanism, predominantly trans-cis isomerization. The following diagram illustrates this ultrafast process.
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This mechanism shows how SM efficiently converts potentially damaging UV energy into harmless heat,

returning to a stable ground state (trans or cis) without breaking down [3] [6]. This property is remarkably

conserved even in structurally modified SM derivatives, making it a robust template for designing new

sunscreens [3] [7].

Summary for Researchers

Sinapoyl malate serves as a paradigm for natural photoprotection. Its performance is quantified by:
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Inherently broad UV-B absorption spectrum.

High oscillator strength for efficient photon capture.
Ultrafast, non-radiative decay via trans-cis isomerization on picosecond timescales.

Excellent photostability due to the formation of a long-lived, non-damaging cis-isomer.

These properties, verified through advanced spectroscopic protocols, make SM and its derivatives promising

candidates for bio-inspired, safe, and effective UV filters and photomolecular heaters in both cosmetic and

agricultural applications [4] [7].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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